4-Acetamidophenyl β-D-Glucuronide-d3 Sodium Salt
4-Acetamidophenyl β-D-Glucuronide-d3 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1260619-61-1
VCID:
VC0019770
InChI:
InChI=1S/C14H17NO8.Na/c1-6(16)15-7-2-4-8(5-3-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;/h2-5,9-12,14,17-19H,1H3,(H,15,16)(H,20,21);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1/i1D3;
SMILES:
CC(=O)NC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C₁₄H₁₃D₃NNaO₈
Molecular Weight:
352.29
4-Acetamidophenyl β-D-Glucuronide-d3 Sodium Salt
CAS No.: 1260619-61-1
Reference Standards
VCID: VC0019770
Molecular Formula: C₁₄H₁₃D₃NNaO₈
Molecular Weight: 352.29
| CAS No. | 1260619-61-1 |
|---|---|
| Product Name | 4-Acetamidophenyl β-D-Glucuronide-d3 Sodium Salt |
| Molecular Formula | C₁₄H₁₃D₃NNaO₈ |
| Molecular Weight | 352.29 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(2,2,2-trideuterioacetyl)amino]phenoxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C14H17NO8.Na/c1-6(16)15-7-2-4-8(5-3-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;/h2-5,9-12,14,17-19H,1H3,(H,15,16)(H,20,21);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1/i1D3; |
| SMILES | CC(=O)NC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)[O-])O)O)O.[Na+] |
| Synonyms | Acetaminophen Glucuronide-d3 Sodium Salt, Paracetamol Glucuronide-d3 sodium salt |
| PubChem Compound | 71312745 |
| Last Modified | Nov 11 2021 |
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